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Compound of Interest

Compound Name: 1-(Methoxymethyl)piperazine

Cat. No.: B13095449

Get Quote

Introduction & Chemical Context
1-(Methoxymethyl)piperazine (CAS: 247061-64-9) is a hemiaminal ether formed by the

condensation of piperazine with formaldehyde and methanol. Unlike standard alkyl piperazines,

this compound possesses a reactive

(methoxymethyl or MOM) functionality.

Senior Scientist Note: This compound is chemically labile. It exists in equilibrium with its

hydrolysis products (piperazine and formaldehyde) in aqueous or acidic media. Therefore,

spectroscopic characterization requires strictly anhydrous conditions (e.g.,

or

with molecular sieves) to prevent signal degradation. The data presented below represents the
intact N-MOM species.

Chemical Structure & Properties[1][2][3][4][5][6][7]
IUPAC Name: 1-(Methoxymethyl)piperazine[1][2]

Molecular Formula:
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Molecular Weight: 130.19 g/mol

Key Functional Group: N-Methoxymethyl (N-MOM) – a hemiaminal ether.

Experimental Protocols for Data Acquisition
To ensure data integrity, the following sample preparation protocols are mandatory.

Protocol A: Sample Preparation for NMR
Solvent Selection: Use Deuterated Chloroform (

) treated with anhydrous

to neutralize trace acidity. Avoid

or acidic solvents which cause immediate hydrolysis.

Concentration: Prepare a 20 mg/mL solution.

Tube Prep: Flush NMR tubes with dry nitrogen prior to filling to eliminate atmospheric

moisture.

Protocol B: Mass Spectrometry (GC-MS/ESI)
Inlet System: Direct injection is preferred over LC-MS to avoid aqueous mobile phases.

Ionization: Electron Impact (EI) at 70 eV is standard for structural elucidation; ESI+ in

anhydrous methanol/acetonitrile is suitable for molecular ion confirmation.

Spectroscopic Data Analysis[6][10]
A. Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR signature of 1-(Methoxymethyl)piperazine is characterized by the distinct

methylene "bridge" between the nitrogen and oxygen atoms.

Table 1:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b13095449/docs?utm_src=pdf-body#comprehensive-spectroscopic-profiling-of-1-methoxymethyl-piperazine-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13095449?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


NMR Data (

, 400 MHz)

Assignment

Chemical
Shift (

, ppm)

Multiplicity Integration
Coupling (

, Hz)
Notes

N-CH₂-O 4.05 Singlet (s) 2H -

Diagnostic N-

MOM peak.

Sharp singlet.

O-CH₃ 3.32 Singlet (s) 3H -
Methoxy

group.

Ring H (N-R) 2.55 Triplet (t) 4H 5.0

Protons

adjacent to

the

substituted

nitrogen.

Ring H (NH) 2.85 Triplet (t) 4H 5.0

Protons

adjacent to

the

secondary

amine.

N-H 1.60 - 1.90 Broad (bs) 1H -

Exchangeabl

e; shift varies

with

concentration

.

Table 2:

NMR Data (

, 100 MHz)
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Assignment
Chemical Shift (

, ppm)
Type Notes

N-CH₂-O 88.5

Downfield shift due to

N and O

electronegativity.

O-CH₃ 55.2
Typical methoxy

carbon.

Ring C (N-R) 50.8
Alpha to tertiary

amine.

Ring C (NH) 45.5
Alpha to secondary

amine.

Mechanistic Insight: The shift of the

protons to ~4.05 ppm is the primary indicator of successful N-methoxymethylation. If hydrolysis
occurs, this peak disappears, replaced by the formaldehyde signal (~9.6 ppm or hydrated
forms) and the upfield shift of the piperazine ring protons.

B. Infrared Spectroscopy (FT-IR)
The IR spectrum confirms the presence of the ether linkage and the secondary amine.

Table 3: Key IR Absorption Bands (Neat film)
Wavenumber (

)
Vibration Mode Functional Group Intensity

3300 - 3450 N-H Stretch Secondary Amine Medium, Broad

2800 - 2850 C-H Stretch Medium

1120 C-O-C Stretch Ether Linkage Strong

1050 C-N Stretch Amine Medium

C. Mass Spectrometry (MS)
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The fragmentation pattern is dominated by the stability of the oxonium and iminium ions formed

by cleavage of the N-C-O linkage.

Table 4: Mass Spectrometry Fragmentation (EI, 70 eV)
m/z Ion Identity Fragment Structure Abundance

130 Molecular Ion Weak (<10%)

99 High

45 Methoxymethyl cation Base Peak (100%)

56
Piperazine ring

fragment
Medium

Visualizations & Pathways
Diagram 1: Analytical Workflow & Stability Logic
This workflow illustrates the critical decision points in handling 1-(Methoxymethyl)piperazine
to prevent degradation during analysis.

1-(Methoxymethyl)piperazine
(Crude/Pure)

Solvent Selection
(Anhydrous?)

Hydrolysis Products:
Piperazine + HCHO + MeOH

No (Water/Acid present)

1H NMR Analysis
(CDCl3 / K2CO3)

Yes (Dry/Neutral)

Check Signal:
Singlet @ 4.05 ppm

Signal Absent

Click to download full resolution via product page

Caption: Analytical decision tree ensuring sample integrity. The presence of water leads to

immediate hydrolysis, necessitating anhydrous protocols.

Diagram 2: Mass Spectrometry Fragmentation Pathway
The following diagram details the specific bond cleavages leading to the characteristic m/z 45

base peak.
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[CH2=O-CH3]+
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Click to download full resolution via product page

Caption: Primary fragmentation pathways under Electron Impact (EI). The formation of the

stabilized methoxymethyl cation (m/z 45) is the dominant event.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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